[[(R)-2-Benzyl-3-[(3S,4S)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propionyl]amino]acetic acid

Specification

• CAS No.: 156130-44-8
• Molecular Formula: C25H32N2O4
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 2-[[(2R)-2-benzyl-3-[(3S,4S)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid
• Standard InChI: InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m1/s1
• Standard InChI Key: UPNUIXSCZBYVBB-BSWQBHCVSA-N
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C)C2=CC(=CC=C2)O)C[C@@H](CC3=CC=CC=C3)C(=O)NCC(=O)O
• SMILES: CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O
• Canonical SMILES: CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O

Introduction

[(R)-2-Benzyl-3-[(3S,4S)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propionyl]amino]acetic acid is a complex organic compound with a molecular formula of C25H32N2O4 and a molecular weight of 424.5 g/mol. This compound belongs to the class of amino acid derivatives and is characterized by its chiral nature due to the presence of stereocenters in its structure. It is not typically found in nature but can be synthesized in laboratory settings for research purposes.

Synthesis and Research Applications

The synthesis of this compound involves several steps of organic chemistry reactions, requiring careful control of conditions such as temperature, pH, and reaction time to ensure high yield and purity. Techniques like NMR spectroscopy and HPLC are used to monitor the progress and purity of the reactions. This compound may be of interest in pharmaceutical research due to its potential biological activities, although specific applications are not widely documented in available literature.

Comparison with Related Compounds

Other compounds with similar structures, such as 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid dihydrate (Alvimopan dihydrate), have been studied more extensively. Alvimopan dihydrate has a molecular formula of C25H36N2O6 and a molecular weight of 460.57 g/mol, and it is used as a peripherally acting mu-opioid receptor antagonist.

Compound	Molecular Formula	Molecular Weight	Use
[(R)-2-Benzyl-3-[(3S,4S)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propionyl]amino]acetic acid	C25H32N2O4	424.5 g/mol	Potential pharmaceutical research
2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid dihydrate (Alvimopan dihydrate)	C25H36N2O6	460.57 g/mol	Peripherally acting mu-opioid receptor antagonist